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Compound of Interest

Compound Name: N-benzyl-beta-alanine
CAS No.: 5426-62-0
Cat. No.: B1267378
Get Quote
. J

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-benzyl-beta-alanine. The following procedural
guidance outlines the necessary personal protective equipment (PPE), step-by-step
operational protocols, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)

N-benzyl-beta-alanine is classified with hazards that necessitate the mandatory use of
appropriate PPE to minimize exposure and ensure personal safety.[1] It is known to cause skin
irritation, serious eye damage, and may cause respiratory irritation.[1]

Required Personal Protective Equipment:
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Protection Type

Required Equipment

Specifications and
Rationale

Eye and Face Protection

Safety Goggles or Face Shield

Safety goggles should conform
to EN166 or OSHA 29 CFR
1910.133 standards to protect
against splashes.[2][3][4][5] A
face shield may be necessary
for enhanced protection during
procedures with a high risk of

splashing.

Hand Protection

Chemical-Resistant Gloves

Nitrile rubber gloves are
recommended.[6] Gloves must
be inspected for integrity
before use and disposed of
properly after handling the
chemical.[3][7]

Body Protection

Laboratory Coat

A standard laboratory coat is
required to protect skin and

clothing from contamination.[7]

Respiratory Protection

NIOSH-approved Respirator

A respirator may be necessary
if handling the compound
outside of a certified chemical
fume hood or if dust formation
is likely.[2][4][5] The specific
type should be determined by
a risk assessment.

Quantitative Safety Data

The following table summarizes the available quantitative data for N-benzyl-beta-alanine.

Occupational exposure limits have not been established by region-specific regulatory bodies.[2]

[4115]
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Data Point Value Source

GHS Hazard Statements H315, H318, H335 ECHA C&L Inventory[1]
Molecular Formula C10H13NO2 PubChem[1]

Molecular Weight 179.22 g/mol PubChem[1]

Operational and Disposal Plan

Adherence to the following step-by-step protocols for handling and disposal is critical for
maintaining a safe laboratory environment.

Step-by-Step Handling Protocol

o Preparation and Inspection:
o Ensure the Safety Data Sheet (SDS) is readily accessible for reference.
o Visually inspect the container for any damage or leaks upon receipt.

o Confirm that a properly functioning chemical fume hood, safety shower, and eyewash
station are immediately accessible.[8]

e Donning PPE:
o Before handling, correctly don all required PPE as specified in the table above.

e Handling and Use:

o

All handling of N-benzyl-beta-alanine should be conducted within a certified chemical
fume hood to minimize inhalation exposure.[9]

o

Use appropriate, clean, and dry laboratory equipment to prevent contamination.

o

Avoid the formation of dust and aerosols.[3]

[¢]

Keep the container tightly closed when not in use.[8]
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o Storage:
o Store the container in a cool, dry, and well-ventilated area.[8]

o Protect from moisture.[4][8]

Spill and Emergency Procedures

» Spill: In the event of a spill, evacuate non-essential personnel. Wearing appropriate PPE,
cover the spill with an inert absorbent material and collect it into a suitable container for
disposal.[3] Avoid creating dust.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[10][11] Seek medical attention.[10][11]

» Skin Contact: Wash off immediately with plenty of soap and water.[3] Remove contaminated
clothing.[6] If skin irritation occurs, seek medical advice.[8][11]

 Inhalation: Move the person to fresh air.[8][10] If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.[10]

 Ingestion: Rinse mouth with water and drink plenty of water afterwards.[10] Do not induce
vomiting. Seek immediate medical attention.

Disposal Plan

e Waste Product: Dispose of N-benzyl-beta-alanine in accordance with local and national
regulations.[8] This should be done through a licensed waste disposal company.[8]

» Contaminated Packaging: Before disposing of the container, ensure it is completely empty.[8]
Dispose of the contaminated packaging in the same manner as the waste product.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key workflows for safely handling N-benzyl-beta-alanine.
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Safe Handling Workflow for N-benzyl-beta-alanine
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Caption: Workflow for safe handling of N-benzyl-beta-alanine.
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Disposal Workflow for N-benzyl-beta-alanine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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